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3-Nitrobenzene-1,2-diol: Basic Properties

The following data is compiled from chemical suppliers' catalogs to help you identify the compound and

plan your experiments [1] [2].

Property Value

CAS Number 6665-98-1
Molecular Formula CeHsNOa
Molecular Weight 155.11 g/mol

IUPAC Name

Melting Point

Physical Form

Purity

3-nitro-1,2-benzenediol

85-86°C

Solid

95% (Available)
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It is important to note that while the compound's basic properties are listed, the provided search results do
not contain explicit information detailing its specific sensitivity to air or moisture. Therefore, employing air-
sensitive techniques is a prudent measure to ensure the compound's stability and the success of your

reactions [3] [4].

Fundamentals of Air-Sensitive Chemistry

For handling compounds that may react with oxygen (O2), water (H20), or carbon dioxide (COz2),
specialized equipment and methods are essential. The core system for this is a vacuum/inert gas manifold,

commonly known as a Schlenk line [4].

e Purpose: It allows you to handle compounds and perform reactions under a controlled inert
atmosphere, typically of nitrogen or argon [4].

e Key Components: A standard Schlenk line consists of a dual manifold (one for inert gas and one for
vacuum), a gas inlet and outlet (fitted with a bubbler to monitor flow), a vacuum pump, and one or
more cold traps to protect the pump from solvents [4].

o Essential Glassware: Specially adapted glassware like Schlenk flasks with side arms are used. All
ground-glass joints must be lightly greased to ensure an air-tight seal [4].

The diagram below illustrates the workflow for setting up and using a Schlenk line for a typical air-sensitive

reaction.
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Isolation of Air-Sensitive Products

After the reaction is complete, isolating your product without exposing it to air requires specific techniques.
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Solvent Removal

The most common isolation method is removing the solvent under vacuum.

e Cold Trap: Always use a cold trap submerged in liquid nitrogen between your flask and the vacuum
pump to prevent solvents from damaging the pump [3].

e Preventing Bump: Solvent can "bump" during evaporation. To minimize product loss, gently swirl the
flask to redissolve any product that splashes onto the sides [3].

¢ Handling Powder: Once the solvent is removed, scrape the solid product from the flask under a
positive flow of inert gas. If the product is a fine powder, reduce the gas flow slightly or use a septum
with a slit to prevent the powder from blowing away [3].

Filtration Techniques

To isolate a solid product or remove a solid by-product, you can use these filtration methods under an inert

atmosphere [3]:

¢ Filtration with a Cannula: A cannula fitted with a homemade filter (a glass tube with filter paper
secured by Teflon tape) is used. This allows you to transfer the solution to a new flask, leaving the
solid behind. The solid can then be washed with a small amount of fresh solvent [3].

¢ Filtration with a Filter Stick: This specialized glassware features a sintered glass frit. The entire
apparatus (reaction flask, filter stick, and receiving flask) is assembled, evacuated, and backfilled with
inert gas. The setup is then inverted, allowing the solution to filter into the receiving flask, often aided
by a slight vacuum [3].

Frequently Asked Questions

Here are solutions to some common problems you might encounter.

Problem Possible Cause Solution
Solvent "bumping" Rapid boiling under Swirl flask to redissolve product; use room temp
during removal reduced pressure or slightly warm water bath for high-boiling

solvents [3].
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Problem Possible Cause Solution

Fine powder blowing High inert gas flow over Reduce gas flow rate; use a septum with slit for

out of flask a low-density solid spatula access to contain powder [3].

Difficulty attaching Tight fit Use a wiggling motion (not twisting); gently heat
tubing to glassware tubing or dip end in acetone for 10s to soften [4].

Key Safety Reminders

Working with Schlenk lines involves specific hazards. Always be aware of:

e Condensed Gases: Liquid oxygen can condense in cold traps, creating a fire or explosion hazard.
Use the correct coolants and never seal a trap closed [4].

¢ Implosion and Explosion Risks: Ensure glassware is in good condition and understand the
pressure limits of your system [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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